Cas no 904273-33-2 (N-(5-{(diethylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-2-methyl-3-nitrobenzamide)

• Product Name: N-(5-{(diethylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-2-methyl-3-nitrobenzamide
• CAS No: 904273-33-2
• MF: C₁₇H₂₁N₅O₅S
• MW: 407.444142103195
• CID: 6354206
• PubChem ID: 16819536
• Update Time: 2025-05-20

N-(5-{(diethylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-2-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(diethylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-2-methyl-3-nitrobenzamide
• N-((5-((2-(diethylamino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-2-methyl-3-nitrobenzamide
• AKOS024617806
• AB00677511-01
• 904273-33-2
• F1885-0847
• N-[[5-[2-(diethylamino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-2-methyl-3-nitrobenzamide
• N-[(5-{[(diethylcarbamoyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]-2-methyl-3-nitrobenzamide

• Inchi： 1S/C17H21N5O5S/c1-4-21(5-2)15(23)10-28-17-20-19-14(27-17)9-18-16(24)12-7-6-8-13(11(12)3)22(25)26/h6-8H,4-5,9-10H2,1-3H3,(H,18,24)
• InChI Key： CTBKOXAKRNHBTB-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CNC(C2C=CC=C(C=2C)[N+](=O)[O-])=O)O1)CC(N(CC)CC)=O

Computed Properties

• Exact Mass: 407.12633996g/mol
• Monoisotopic Mass: 407.12633996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 159Ų

Additional information on N-(5-{(diethylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-2-methyl-3-nitrobenzamide

Introduction to N-(5-{(diethylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-2-methyl-3-nitrobenzamide (CAS No. 904273-33-2)

N-(5-{(diethylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-2-methyl-3-nitrobenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique CAS number 904273-33-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a 1,3,4-oxadiazole core, which is a heterocyclic ring system known for its versatility in drug design. The presence of a methylsulfanyl group and diethylcarbamoyl moiety further enhances its chemical complexity and functional diversity. These structural elements contribute to the compound's ability to interact with biological targets in novel ways, which is a critical factor in the development of new drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have shown that the 1,3,4-oxadiazole ring can serve as a key pharmacophore, facilitating interactions with enzymes and receptors involved in various disease pathways. The nitro group in the benzamide moiety also plays a significant role in modulating the electronic properties of the molecule, which can influence its biological activity.

In the realm of medicinal chemistry, the synthesis and optimization of such compounds are often driven by their potential to address unmet medical needs. The N-(5-{(diethylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-2-methyl-3-nitrobenzamide structure has been explored for its potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. Its unique combination of functional groups makes it a versatile scaffold for further derivatization and lead optimization.

One of the most exciting aspects of this compound is its potential to serve as a starting point for the development of novel therapeutic agents. Researchers are particularly interested in its ability to modulate inflammatory pathways by interacting with key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes are crucial in the production of pro-inflammatory mediators, and inhibiting their activity can lead to significant therapeutic benefits.

The diethylcarbamoyl group in the molecule is particularly noteworthy, as it can enhance binding interactions by forming hydrogen bonds with biological targets. This feature is often exploited in drug design to improve both potency and selectivity. Additionally, the methylsulfanyl group may contribute to the compound's solubility and bioavailability, which are critical factors in determining its pharmacokinetic profile.

Recent studies have also highlighted the importance of understanding the stereochemistry of such compounds. The three-dimensional arrangement of atoms in N-(5-{(diethylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-2-methyl-3-nitrobenzamide can significantly influence its biological activity. Researchers are employing advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its precise conformation and interactions with biological targets.

The field of drug discovery is constantly evolving, with new methodologies and technologies emerging at a rapid pace. Computational approaches such as molecular dynamics simulations and machine learning algorithms are being increasingly used to predict the properties of candidate drugs before they are synthesized. These tools have helped streamline the drug discovery process by identifying promising candidates more efficiently than traditional methods.

In conclusion, N-(5-{(diethylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-2-methyl-3-nitrobenzamide (CAS No. 904273-33-2) represents a fascinating example of how complex organic molecules can be designed for therapeutic purposes. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing some of humanity's most pressing health challenges.